Cas no 145204-86-0 (9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)-)

• Product Name: 9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)-
• CAS No: 145204-86-0
• MF: C₁₅H₁₆O₆
• MW: 292.283945083618
• CID: 214270
• Update Time: 2025-04-19

9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)-
• Purpurasol

• Inchi： 1S/C15H16O6/c1-15(2,17)10-7-19-13-9(18-3)6-8-4-5-11(16)21-12(8)14(13)20-10/h4-6,10,17H,7H2,1-3H3
• InChI Key： MZKOYZNRGQIMIE-UHFFFAOYSA-N
• SMILES： COC1C2=C(OC(C(O)(C)C)CO2)C2=C(C=CC(O2)=O)C=1

Computed Properties

• Exact Mass: 292.09468
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• XLogP3: 1.258

Experimental Properties

• PSA: 74.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives p-Dioxolo[2,3-h]coumarins